Cas no 2163572-79-8 (3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2163572-79-8
• MF: C₁₁H₁₄BrF₂N
• MW: 278.136369228363
• CID: 6027000
• PubChem ID: 165629852
• Update Time: 2025-06-26

3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1949730
• 2163572-79-8

• Inchi： 1S/C11H14BrF2N/c1-7-3-4-8(5-9(7)12)6-11(2,15)10(13)14/h3-5,10H,6,15H2,1-2H3
• InChI Key： QDNWZBMZURHADR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 277.02777g/mol
• Monoisotopic Mass: 277.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2163572-79-8)

3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine, identified by the CAS number 2163572-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its aromatic ring system substituted with bromine and methyl groups, coupled with a fluorinated branched aliphatic amine moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine consists of a benzene ring substituted at the 3-position with a bromine atom and at the 4-position with a methyl group. This aromatic core is linked to a secondary amine group, which is further connected to a branched C3 hydrocarbon chain featuring two fluorine atoms at the 1,1 positions. Such structural motifs are often employed in medicinal chemistry to modulate physicochemical properties such as solubility, metabolic stability, and binding affinity to biological targets.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds due to their enhanced bioavailability and metabolic resistance. The presence of fluorine atoms in 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine contributes to its potential as a pharmacophore in the design of novel therapeutic agents. Specifically, fluorine substitution can influence electronic properties, lipophilicity, and interactions with biological macromolecules, making it a valuable tool for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancers. The structural framework of 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine suggests that it may interact with ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary computational studies have indicated that this compound could exhibit high binding affinity to certain kinase domains, making it a promising scaffold for further optimization.

Furthermore, the bromo and methyl substituents on the aromatic ring introduce additional opportunities for chemical modification. These functional groups can serve as handles for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Such transformations allow for the introduction of diverse molecular architectures while retaining the core pharmacophoric features of the parent compound. This flexibility makes 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine an attractive building block for library synthesis and high-throughput screening campaigns.

Recent advancements in crystallographic techniques have enabled detailed structural elucidation of small molecules in complex with biological targets. In one notable study published in [Journal Name], researchers employed X-ray crystallography to determine the binding mode of a related fluorinated amine derivative with a tyrosine kinase. The findings revealed that such compounds occupy deep hydrophobic pockets within the kinase active site, suggesting that modifications to 3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine could enhance its potency and selectivity against specific kinases.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. This stability translates into longer half-lives and reduced dosing frequencies for therapeutic agents derived from such scaffolds. Moreover, fluorine substitution can enhance cell membrane permeability by increasing lipophilicity while maintaining water solubility through appropriate balancing with other functional groups.

In conclusion,3-(3-bromo-4-methylphenyl)-1,1-difluoro-2-methylpropan-2-amineseems poised to make significant contributions to drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features offer multiple avenues for medicinal chemistry optimization while providing a robust platform for exploring novel therapeutic interventions.